Potassium persulfate

• IUPAC Name: dipotassium;sulfonatooxy sulfate
• InChI: InChI=1S/2K.H2O8S2/c;;1-9(2,3)7-8-10(4,5)6/h;;(H,1,2,3)(H,4,5,6)/q2*+1;/p-2
• InChI Key: USHAGKDGDHPEEY-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)OOS(=O)(=O)[O-].[K+].[K+]
• Molecular Formula: K2O8S2, K2S2O8
• DSSTOX Substance ID: DTXSID4029690
• Molecular Weight: 270.33 g/mol
• Physical Description: Potassium persulfate appears as a white crystalline solid. Specific gravity 2.477. Decomposes below 100 °C., Dry Powder; Pellets or Large Crystals, Colorless to white, odorless solid; [Merck Index] Decomposes below 100 deg C; [CAMEO] Hygroscopic; [CHEMINFO] Colorless or white solid; Soluble in water; [MSDSonline], WHITE CRYSTALS., White crystalline solid.
• Solubility: 1.75 G IN 100 CC OF WATER @ 0 °C, 5.2 G IN 100 CC OF HOT WATER @ 20 °C, INSOL IN ALCOHOL, Solubility in water, g/100ml at 20 °C: 5.2
• Density: 2.477, 2.5 g/cm³
• Vapor Density: 2.48
• Color/Form: COLORLESS, TRICLINIC CRYSTALS, WHITE CRYSTALS
• CAS No.: 7727-21-1

Description

Potassium persulfate, also known as potassium peroxydisulfate, is an inorganic compound with the chemical formula K₂S₂O₈. It appears as a white crystalline powder and is known for its strong oxidizing properties. This compound is sparingly soluble in cold water but dissolves more readily in warm water. This compound is widely used in various industrial and laboratory applications due to its ability to generate free radicals, making it a powerful initiator for polymerization reactions .

Scientific Research Applications

Potassium persulfate has a wide range of applications in scientific research:

Chemistry: It is used as an oxidizing agent in various organic synthesis reactions and as an initiator for polymerization processes.

Biology: this compound is employed in the preparation of polyacrylamide gels for electrophoresis, a technique used to separate proteins and nucleic acids.

Medicine: It is used in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients.

Industry: this compound is utilized in water treatment processes, metal etching, and as a bleaching agent in the textile industry.

Mechanism of Action

Target of Action

Potassium persulfate (K2S2O8) is an inorganic compound that primarily targets various organic compounds, including alkenes . It is commonly used to initiate polymerizations, leading to the formation of commercially important polymers such as styrene-butadiene rubber and polytetrafluoroethylene .

Mode of Action

This compound acts as a powerful oxidant . In solution, the dianion of this compound dissociates to give radicals . This radical generation is a key step in the initiation of polymerization of various alkenes . In organic chemistry, it is used as an oxidizing agent, for instance in the Elbs persulfate oxidation of phenols and the Boyland–Sims oxidation of anilines .

Biochemical Pathways

This compound is involved in oxidative transformations, facilitating the formation of carbon-carbon and carbon-heteroatom bonds . It has emerged as a cost-effective inorganic oxidant for a wide range of oxidative reactions . The sulfate radical anion generated during the activation of persulfate plays a crucial role in these transformations .

Pharmacokinetics

It is a water-soluble salt that releases oxygen and exhibits a strongly exothermic reaction . It is stable at room temperature but decomposes at high temperatures .

Result of Action

The action of this compound results in the degradation of various organic substances, such as lignin . This degradation can accelerate the release and decomposition of other components . In the field of composting, the addition of this compound promotes the degradation of materials, accelerates the temperature rise of compost, and promotes the formation of humic substances .

Action Environment

The action of this compound is influenced by environmental factors such as temperature and pH . It is more soluble in warm water than in cold water . It is stable at room temperature but decomposes at high temperatures . Its decomposition speed is influenced by temperature and pH, with higher temperatures reducing the influence of pH on decomposition speed . The presence of emulsifiers and thiols can accelerate decomposition .

Safety and Hazards

Potassium persulfate is harmful if swallowed. It causes skin irritation and serious eye irritation. It may cause allergy or asthma symptoms or breathing difficulties if inhaled. It may cause an allergic skin reaction. It may cause respiratory irritation. It may intensify fire; oxidizer.

Future Directions

The activation of persulfate has received considerable attention for its potential application in the removal of pollutants. In recent years, various technologies have been developed to catalyze its activity, which can be classified into two main methods: homogeneous and non-homogeneous activation.

Biochemical Analysis

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Biochemical Properties

Potassium persulfate plays a significant role in biochemical reactions, particularly in the oxidation of ABTS to a stable ABTS radical for antioxidant studies . The ABTS radical is generated directly with no intermediary radical .

Molecular Mechanism

The molecular mechanism of action of this compound is based on its strong oxidizing properties. It can initiate the formation of radicals, which can then interact with various biomolecules .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound is used to generate stable radicals for antioxidant studies . The stability of these radicals allows for the assessment of antioxidant activity over time .

Metabolic Pathways

This compound is not typically involved in metabolic pathways as it is an inorganic compound. It plays a crucial role in biochemical assays, particularly those involving oxidation reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium persulfate can be synthesized through several methods:

Electrolysis of Potassium Bisulfate: This method involves the electrolysis of a cold solution of potassium bisulfate in sulfuric acid at a high current density.

Double Decomposition Reaction: this compound can also be prepared by adding potassium bisulfate to a solution of ammonium peroxydisulfate.

Industrial Production Methods: Industrial production of this compound typically involves the electrolysis method due to its efficiency and scalability. The process ensures high purity and consistent quality of the final product .

Chemical Reactions Analysis

Potassium persulfate undergoes various types of chemical reactions, primarily due to its strong oxidizing nature:

Oxidation Reactions: It is commonly used as an oxidizing agent in organic chemistry.

Polymerization Initiation: this compound is used to initiate the polymerization of alkenes, leading to the formation of polymers such as styrene-butadiene rubber and polytetrafluoroethylene.

Radical Formation: In solution, this compound dissociates to form sulfate radicals, which are highly reactive and can participate in various radical-mediated reactions.

Comparison with Similar Compounds

Potassium persulfate is often compared with other persulfates such as sodium persulfate and ammonium persulfate:

Sodium Persulfate: Similar to this compound, sodium persulfate is a strong oxidizing agent and is used in similar applications.

Ammonium Persulfate: This compound is also a powerful oxidant and is used in polymerization and etching processes.

This compound is unique due to its specific solubility properties and its effectiveness as an initiator in polymerization reactions. Its stability and strong oxidizing nature make it a valuable compound in various scientific and industrial applications .

Synthesis routes and methods I

Procedure details

The ammonium persulfate in the form of crystal thus obtained is re-dissolved in the next step, and is transferred to the step of reaction with sodium hydroxide or potassium hydroxide. In the aforesaid reaction step, a solution containing sodium persulfate or potassium persulfate is produced, then is concentrated and separated by vacuum crystallization, centrifugal filtration or the like and is subsequently taken out as a crystal. As stated hereinbefore, the process for producing sodium persulfate or potassium persulfate by the reaction of ammonium persulfate and sodium hydroxide or potassium hydroxide necessitates quite a long production steps and a number of steps and moreover, lowers the yield of the objective sodium persulfate or potassium persulfate based on the ammonium persulfate, thereby making itself far from economically advantageous.

Synthesis routes and methods II

Procedure details

Comparative Example A was prepared as for the “Conventional Complete Solution” described in Table 2 of Example 1 of U.S. Pat. No. 6,818,142. A 11.2% potassium monopersulfate solution was prepared by dissolving OXONE (12.6 g) potassium monopersulfate in deionized water (100 g) at a temperature of 22° C. The OXONE was mixed until completely dissolved. The resulting solution produced was prepared below the saturation limit expressed in Table 1 above. The resulting solution contained 0.51% active oxygen, 5.00% KHSO5, 2.54% KHSO4, pH=1.2, 10.56% total dissolved solids (TDS), and a 0.15:1 weight ratio of AO/SO4. A rate constant was derived from the data in Table 2 of U.S. Pat. No. 6,818,142 and found to be k=0.0062. Using Equation 1 above, the value of t10% was 17 days, where t10% is the time it takes to loose 10% of the active oxygen.

Synthesis routes and methods III

Procedure details

About 1160 ml of water was heated in a reactor to 90° C. A solution of 1.39 g potassium persulfate initiator in 160 ml water was prepared. An initial 32 ml of this initiator solution was added to the reactor bath and stirred. Separately, a first monomer emulsion comprising 77.56 g styrene, 278.84 g hexyl methacrylate, 3.6 g ethylene glycol dimethacrylate, 1.44 g isooctylthio glycolate chain transfer agent, and 29.95 g of 30% Rhodafac RS 710 was prepared in 122.4 ml water. A second monomer emulsion comprising 6 g styrene, 21.6 g hexyl methacrylate, 12 g p-styrenesulfonyl chloride (blocked acid monomer of Example 2), 0.4 g ethylene glycol dimethacrylate, 0.16 g isooctylthio glycolate, and 3.33 g of 30% Rhodafac RS 710 was separately prepared in 13.6 g of water. The first monomer emulsion was added dropwise to the reaction vessel over a 30 minute period and stirred. Simultaneously, 110 g of the initiator solution was added dropwise to the reaction vessel over the same period. Fifteen minutes following completion of the first monomer emulsion and initiator feeds, the second monomer emulsion was added dropwise to the reaction bath over a period of 5 minutes. The remaining 18 g of initiator solution was added dropwise to the reaction bath over the same 5 minute period. The reaction was stirred and maintained at 90° C. for an additional 1.5 hours. About 0.3 g. t-butyl peroxide was then added to the reactor with continued heating for 15 minutes. The reaction was then allowed to cool to 50° C. Potassium hydroxide (50% in water) was added to bring the formed latex solution to a pH of 9.2. The solution was then stirred at 90° C. for an additional 1.5 hours during which the pH dropped to 6.8 (due to release of HCl resulting from the unblocking). The contents were cooled to ambient temperature, after which additional potassium hydroxide was added to adjust the pH to 8.5 and to salt the surface acid groups. The latex solution was subsequently filtered with a 200 mesh filter to obtain 20.0% solids latex solution having a particle size of 150 nm. The amount of acid in this latex was 14.8 millimoles.

Customer Q & A

ANone: The molecular formula of potassium persulfate is K2S2O8, and its molecular weight is 270.32 g/mol.

A: this compound acts as a strong oxidizing agent. It decomposes under heat or in the presence of catalysts like transition metal ions (e.g., Ag+, Fe2+, Cu2+) to generate sulfate free radicals (SO₄•−). These radicals are highly reactive and can attack organic molecules, leading to their degradation through various oxidation pathways. [, ]

A: this compound effectively degrades organic pollutants in wastewater, leading to a reduction in chemical oxygen demand (COD) and biological oxygen demand (BOD). It can also break down complex organic molecules into simpler, less harmful compounds. [, , ]

A: Yes, studies have shown that this compound can be used in combination with other processes like chemical precipitation and coagulation-flocculation to effectively remove heavy metals like lead from industrial wastewater. []

A: Factors like sand content and mass transfer resistance within the material significantly affect the release rate of this compound. Higher sand content and lower mass transfer resistance lead to faster release. []

A: Ag+ enhances the decomposition of this compound, generating more sulfate free radicals, which then oxidize Hg0 in the aqueous phase. The optimal pH for this reaction is neutral. []

A: Cu2+ acts as a complex anion activator in the this compound-sodium thiosulfate redox system. It enhances mercury removal by both indirect oxidation via free radicals and direct oxidation by this compound. []

A: Yes, this compound can be activated using methods like heat, ultraviolet light, and ultrasound. These methods initiate the decomposition of this compound, leading to the generation of reactive sulfate free radicals. [, , ]

A: this compound acts as an initiator in the emulsion grafting polymerization of monomers like styrene and methyl methacrylate onto natural rubber. It initiates the formation of free radicals, leading to the grafting process. []

A: Yes, this compound, often in combination with a reducing agent like thioglycolic acid or 2-mercaptoethanol, forms a redox system that effectively initiates the polymerization of acrylamide in aqueous solutions. [, ]

A: this compound acts as an initiator in the graft copolymerization of sodium carboxymethyl cellulose and acrylic acid, resulting in the formation of a superabsorbent polymer network. []

A: this compound is used to digest water samples under alkaline conditions, converting all nitrogen forms to nitrate. The nitrate concentration is then measured using techniques like UV spectrophotometry or ion chromatography. [, , ]

A: High blank absorbance values and interference from this compound and sodium hydroxide can affect the accuracy of the measurement. [, ]

A: Alternative methods include using different digestion techniques, such as high-temperature combustion, or employing alternative analytical techniques like chemiluminescence detection. []

A: While this compound effectively degrades pollutants, the byproducts of these reactions and the potential release of potassium ions into the environment should be considered. []

A: this compound is a strong oxidizer and should be handled with care. It should be stored away from combustible materials and reducing agents. Personal protective equipment, such as gloves and eye protection, should always be worn when handling this chemical. []